Cas no 2680618-06-6 (3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid)

• Product Name: 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid
• CAS No: 2680618-06-6
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5646004
• PubChem ID: 165920199
• Update Time: 2025-09-27

3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277559
• 2680618-06-6
• 3-{4-[(prop-2-en-1-yloxy)carbonyl]morpholin-2-yl}propanoic acid
• 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid

• Inchi： 1S/C11H17NO5/c1-2-6-17-11(15)12-5-7-16-9(8-12)3-4-10(13)14/h2,9H,1,3-8H2,(H,13,14)
• InChI Key： JZXZQANYMPTPAS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)CC1CCC(=O)O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid

Professional Introduction to 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic Acid (CAS No. 2680618-06-6)

3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid, identified by its CAS number 2680618-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. The unique structural features of this compound, including its 4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl moiety, contribute to its potential applications in various biomedical research areas.

The chemical structure of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid consists of a propenoic acid backbone functionalized with a morpholine ring. The presence of the prop-2-enyl (allyl) group and the carbonyl-substituted morpholine moiety enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This compound has been studied for its role in the development of protease inhibitors, which are crucial in treating various inflammatory and infectious diseases.

Recent research has highlighted the importance of morpholine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The 4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl group in 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid is particularly noteworthy, as it provides a versatile scaffold for further chemical modifications. This flexibility allows researchers to design molecules with tailored pharmacokinetic properties, enhancing their efficacy and reducing potential side effects.

In the context of drug discovery, 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid has been explored as a precursor for synthesizing novel protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including signal transduction, protein degradation, and viral replication. Inhibiting these enzymes has been shown to be effective in treating conditions such as cancer, HIV/AIDS, and chronic inflammatory diseases. The morpholine moiety in this compound interacts with the active sites of proteases, thereby blocking their activity and mitigating disease progression.

The synthesis of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can generate libraries of compounds with diverse biological activities. This approach aligns with the growing trend in drug discovery towards structure-based design and high-throughput screening techniques. The ability to rapidly test and optimize molecular structures has significantly accelerated the development pipeline for new therapeutics.

The pharmacological profile of 3-{4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}propanoic acid has been evaluated through both computational modeling and experimental studies. Computational methods have provided insights into its binding interactions with target proteins, while experimental assays have assessed its inhibitory activity against relevant enzymes. These combined approaches have revealed that this compound exhibits promising properties as a protease inhibitor, making it a valuable candidate for further preclinical development.

In conclusion, 3-{4-(prop-2-en-oxy)carbonylmorpholinanilide} (CAS No. 2680618{06}-6) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a key intermediate in the synthesis of novel therapeutic agents. As research continues to uncover new applications for morpholine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs worldwide.